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Compound of Interest

Compound Name: 2-Ethoxybenzhydrazide

Cat. No.: B1580646 Get Quote

An In-depth Technical Guide: Safety and Handling of 2-Ethoxybenzhydrazide in the

Laboratory

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethoxybenzhydrazide (CAS No. 21018-13-3) is a hydrazide derivative utilized as a research

chemical and building block in synthetic chemistry.[1] While its specific applications are varied,

its structural class—hydrazides—necessitates a robust understanding of its potential hazards

and the implementation of rigorous safety protocols. Hydrazide compounds, as a group, are

known for their reactivity and potential biological activity, which can translate to occupational

health risks if not handled with appropriate care.[2][3][4]

This guide provides a comprehensive overview of the safety and handling procedures for 2-
Ethoxybenzhydrazide. It is designed to empower laboratory personnel with the technical

knowledge and practical steps required to mitigate risks, ensure personal safety, and maintain

experimental integrity. The protocols described herein are grounded in established chemical

safety principles and specific data available for this compound.

Compound Identification and Key Properties
A foundational aspect of laboratory safety is the accurate identification and understanding of a

chemical's physical properties. These characteristics influence storage, handling, and
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emergency response decisions.

Property Value Source(s)

Chemical Name 2-Ethoxybenzhydrazide [5][6]

Synonyms
o-Ethoxy benzhydrazide, 2-

ethoxybenzohydrazide
[6][7]

CAS Number 21018-13-3 [5][7]

Molecular Formula C₉H₁₂N₂O₂ [5][6][7]

Molecular Weight 180.20 g/mol [7][8]

Appearance
Solid, crystalline powder

(typical for related compounds)
[9][10]

Melting Point 62-64 °C [6]

Density (Predicted) 1.144 ± 0.06 g/cm³ [6]

Storage
Room Temperature, sealed in

a dry environment
[6]

Hazard Analysis and GHS Classification
2-Ethoxybenzhydrazide is classified as hazardous under the Globally Harmonized System

(GHS). Understanding these hazards is critical for risk assessment and the selection of

appropriate controls.
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GHS Classification Details Source(s)

Pictogram GHS07 (Exclamation Mark) [6]

Signal Word Warning [6][8]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[8][11]

Precautionary Codes

P261, P264, P280,

P302+P352, P304+P340,

P305+P351+P338

[8]

Elucidation of Primary Hazards
Skin and Eye Irritation (H315, H319): Direct contact with the solid compound or its solutions

can cause significant irritation, redness, and discomfort to the skin and eyes.[8][11] The

causality lies in the chemical's ability to disrupt the cellular integrity of epithelial tissues.

Prolonged or repeated contact should be strictly avoided.

Respiratory Irritation (H335): Inhalation of airborne dust or aerosols is a primary route of

exposure and can lead to irritation of the nose, throat, and lungs, potentially causing

coughing and shortness of breath.[8] This underscores the necessity of handling the

compound in a well-ventilated area, preferably within a certified chemical fume hood.

Broader Risks of the Hydrazide Class
While specific toxicological data for 2-Ethoxybenzhydrazide is limited, the broader class of

hydrazines and hydrazides warrants additional caution. Many compounds in this family are

associated with:

Systemic Toxicity: Exposure can potentially lead to liver and kidney damage.[2]

Neurotoxicity: Effects on the central nervous system, such as tremors or seizures, have been

observed with other hydrazines.[2][3]
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Carcinogenicity: The Department of Health and Human Services (DHHS) has determined

that related compounds like hydrazine and 1,1-dimethylhydrazine are known or reasonably

anticipated to be carcinogens.[2][12] While this does not confirm the carcinogenicity of 2-
Ethoxybenzhydrazide, it establishes a need for prudent handling to minimize long-term

exposure.

Risk Mitigation and Safe Handling Protocols
A multi-layered approach combining engineering controls, personal protective equipment, and

standardized procedures is essential for minimizing exposure.

Engineering Controls
The primary line of defense is to control hazards at the source.

Chemical Fume Hood: All manipulations of solid 2-Ethoxybenzhydrazide (e.g., weighing,

transferring, preparing solutions) must be performed inside a certified chemical fume hood.

This prevents the inhalation of dust and contains any potential spills.[10]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[13]

Safety Equipment: An eyewash station and a safety shower must be readily accessible and

tested regularly.[9][10]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The following table outlines

the minimum required PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://wwwn.cdc.gov/Tsp/ToxFAQs/ToxFAQsDetails.aspx?faqid=500&toxid=89
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=499&toxid=89
https://www.benchchem.com/product/b1580646?utm_src=pdf-body
https://www.benchchem.com/product/b1580646?utm_src=pdf-body
https://www.benchchem.com/product/b1580646?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA12702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102350250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12268~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:18:55~~Benzhydrazide~~
https://www.fishersci.com/store/msds?partNumber=AAA12702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale and Source(s)

Hand Protection
Nitrile or other chemical-

resistant gloves.

To prevent skin contact and

irritation (H315). Gloves must

be inspected before use and

disposed of after handling or if

contamination is suspected.

[14]

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.

To prevent serious eye

irritation (H319) from splashes

or airborne dust.[14][15]

Body Protection A long-sleeved laboratory coat.

To protect skin and personal

clothing from contamination.

[15]

Respiratory Protection
NIOSH-approved respirator

with particulate filter.

Required when handling large

quantities or when dust

generation is unavoidable and

cannot be fully contained by a

fume hood.[16]

Standard Operating Procedure for Handling
This protocol provides a self-validating system for the routine handling of 2-
Ethoxybenzhydrazide.

Preparation:

Designate a specific area within a chemical fume hood for the handling task.

Ensure the work surface is clean and uncluttered.

Verify that the eyewash station and safety shower are unobstructed.

Don all required PPE as specified in Table 3.

Weighing and Transfer:
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Retrieve the container from its storage location.

Inside the fume hood, carefully open the container to avoid generating airborne dust.

Use a spatula to transfer the desired amount of solid to a tared weigh boat or directly into

the reaction vessel. Perform this action gently to minimize dust.

Securely close the primary container immediately after use.

Solution Preparation:

Add the solvent to the vessel containing the weighed solid.

If necessary, stir or sonicate the mixture within the fume hood until the solid is fully

dissolved.

Post-Handling:

Clean any contaminated equipment and the work surface within the fume hood.

Carefully remove gloves, avoiding contact with the outer surface, and dispose of them in

the designated hazardous waste stream.

Wash hands thoroughly with soap and water.

Storage and Incompatibility
Proper storage is crucial for maintaining chemical stability and preventing hazardous reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible materials.[9][13] The recommended storage condition is at room

temperature.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[17]

Hydrazides can react exothermically with such materials.

Air Sensitivity: Some sources for related compounds recommend storing under an inert

atmosphere, such as nitrogen.[13] While not explicitly mandated for 2-
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Ethoxybenzhydrazide, this is a best practice to prevent potential degradation over long-

term storage.

Emergency Procedures
Preparedness is key to managing unexpected events like spills or exposures.

Spill Response Protocol
Minor Spill (Contained within a fume hood):

Alert nearby personnel.

Wearing appropriate PPE, decontaminate the area.

Gently cover the spill with an absorbent material like vermiculite or sand to avoid raising

dust.[18]

Carefully scoop the material into a labeled, sealable container for hazardous waste

disposal.

Wipe the area with a damp cloth, and place the cloth in the waste container.

Report the incident to the lab supervisor.

Major Spill (Outside of a fume hood or a large quantity):

Evacuate the immediate area and alert all personnel.[19]

Close the laboratory doors and prevent re-entry.

Contact the institution's emergency response team (e.g., Environmental Health & Safety).

Provide them with the chemical name and a copy of the Safety Data Sheet (SDS).

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1580646?utm_src=pdf-body
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://datasheets.scbt.com/sc-239300.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol Source(s)

Inhalation

Immediately move the affected

person to fresh air. If breathing

is difficult, administer oxygen.

Seek medical attention.

[11]

Skin Contact

Immediately remove

contaminated clothing. Flush

the affected skin with copious

amounts of water for at least

15 minutes. Seek medical

attention if irritation persists.

[13]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding the eyelids

open. Remove contact lenses

if present and easy to do. Seek

immediate medical attention.

[11][13][18]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Immediately call a poison

control center or seek medical

attention.

[13][17]

Safe Handling Workflow Diagram
The following diagram illustrates the complete lifecycle for the safe handling of 2-
Ethoxybenzhydrazide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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